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Compound of Interest

Compound Name:
4,4,5,5-Tetramethyl-2-(4-

nitrophenyl)-1,3,2-dioxaborolane

Cat. No.: B069340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitrophenylboronic acid pinacol ester is a key reagent in modern organic synthesis,

particularly valued in the realms of medicinal chemistry and materials science. Its utility stems

from its role as a stable, versatile building block in palladium-catalyzed cross-coupling

reactions, most notably the Suzuki-Miyaura coupling. This reaction allows for the formation of

carbon-carbon bonds, a fundamental transformation in the construction of complex organic

molecules. The nitro group offers a site for further functionalization, making it an attractive

starting material for the synthesis of a diverse range of compounds, including pharmaceuticals.

This guide provides an in-depth overview of the commercial availability of 4-nitrophenylboronic

acid pinacol ester, detailed experimental protocols for its synthesis and application, and an

exploration of its relevance in drug discovery, specifically in the context of the PI3K/Akt/mTOR

signaling pathway.

Commercial Availability
A variety of chemical suppliers offer 4-nitrophenylboronic acid pinacol ester, catering to different

research and development needs. The purity and available quantities vary among suppliers,

and it is crucial for researchers to select a product that meets the specific requirements of their

application. Below is a summary of offerings from prominent commercial vendors.
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Supplier Product Number(s) Purity
Available
Quantities

Sigma-Aldrich 643890 ≥95% 1g, 5g

Oakwood Chemical 093024 Not specified 250mg, 1g, 5g, 25g

Echemi Not specified Not specified Inquiry for bulk

Vsnchem VB10473 Not specified Inquiry for bulk

[Generic Supplier] Not specified min 98% 100g

Physicochemical Properties
Property Value

CAS Number 171364-83-3[1]

Molecular Formula C12H16BNO4[1]

Molecular Weight 249.07 g/mol [1]

Appearance Powder or crystals[1]

Melting Point 112-116 °C (lit.)[1]

SMILES
CC1(C)OB(OC1(C)C)c2ccc(cc2)--INVALID-

LINK--=O[1]

InChI Key LUWACRUAJXZANC-UHFFFAOYSA-N[1]

Experimental Protocols
Synthesis of 4-Nitrophenylboronic Acid Pinacol Ester
A general and widely applicable method for the synthesis of arylboronic acid pinacol esters is

the Miyaura borylation reaction. This palladium-catalyzed reaction utilizes a diboron reagent,

such as bis(pinacolato)diboron (B₂pin₂), to install the boronic ester group onto an aryl halide.

Reaction Scheme:
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4-Iodonitrobenzene

4-Nitrophenylboronic acid pinacol esterBis(pinacolato)diboron PdCl₂(dppf)
KOAc, Dioxane

+

4-Nitrophenylboronic acid pinacol ester

4-Methoxy-4'-nitrobiphenylAryl Halide (e.g., 4-Bromoanisole) Pd(PPh₃)₄
Na₂CO₃, Toluene/Ethanol/H₂O

+
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b069340#commercial-suppliers-of-4-
nitrophenylboronic-acid-pinacol-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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